Cas no 85354-07-0 (3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI))

85354-07-0 structure
Product name:3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
CAS No:85354-07-0
MF:C18H26O
MW:258.398445606232
CID:725555
3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
- (3Z,5Z,7Z)-6-methyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-3,5,7-trien-2-one
- beta-apo-13-carotenone
- 13-apo-beta-carotenone
- 3,5,7-Octatrien-2-one, 6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
-
- Inchi: 1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6-,12-11-,14-8-
- InChI Key: UBTNVRPIHJRBCI-CTTRYRGJSA-N
- SMILES: CC(=O)/C=C\C=C(\C)/C=C\C1C(C)(C)CCCC=1C
Computed Properties
- Exact Mass: 258.198
- Monoisotopic Mass: 258.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.8
Experimental Properties
- Density: 0.945
- Boiling Point: 382.7°C at 760 mmHg
- Flash Point: 174.2°C
- Refractive Index: 1.533
3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI) Related Literature
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Kyung-Hee Lee,Byung-Il Lee,Ji-Ho You,Song-Ho Byeon Chem. Commun., 2010,46, 1461-1463
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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4. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
85354-07-0 (3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)) Related Products
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